molecular formula C7H7Cl2NO B1523992 (2-Amino-3,6-dichlorophenyl)methanol CAS No. 58579-67-2

(2-Amino-3,6-dichlorophenyl)methanol

Cat. No.: B1523992
CAS No.: 58579-67-2
M. Wt: 192.04 g/mol
InChI Key: QAVNEBUUYUMIRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“(2-Amino-3,6-dichlorophenyl)methanol” is a research chemical with the molecular formula C7H7NOCl2 . It has a molecular weight of 192.04 . It is also known as Diclofenac impurity C (PhEur), 2-[(2,6-Dichlorophenyl)amino]benzenemethanol, o-(2,6-Dichloroanilino)benzyl alcohol .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string C1=CC(=C(C(=C1Cl)CO)N)Cl . This indicates that the molecule consists of a benzene ring with two chlorine atoms, one amino group, and one hydroxymethyl group attached .


Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 192.04 . The compound is expected to have properties typical of aromatic amines and alcohols .

Scientific Research Applications

Synthetic Methodologies

A pivotal area of application for (2-Amino-3,6-dichlorophenyl)methanol is in synthetic organic chemistry. For instance, the compound has been employed in gram-scale syntheses of multi-substituted arenes through palladium-catalyzed C-H halogenation reactions. Compared to traditional synthesis methods, this approach showcases advantages such as milder reaction conditions, higher yields, improved selectivity, practicality, and enhanced chemical diversity (Xiuyun Sun, Yong-Hui Sun, & Yu Rao, 2014).

Methanol in Biomembrane Studies

Methanol's role extends into biophysical studies, particularly as a solubilizing agent in the examination of transmembrane proteins/peptides. Research involving small angle neutron scattering revealed that methanol significantly influences lipid dynamics, enhancing mixing and flip-flop kinetics in lipid bilayers. These findings underscore methanol's impact on the structural and functional relationships within bilayer compositions, vital for understanding cell survival and protein functionality (Michael H. L. Nguyen et al., 2019).

Amino Acid Derivatives Synthesis

In the realm of amino acid chemistry, this compound has been utilized for generating amino acid methyl ester hydrochlorides. This synthesis, conducted at room temperature with methanol and trimethylchlorosilane, is notable for its compatibility with both natural and synthetic amino acids, yielding high-quality derivatives crucial for peptide synthesis and pharmaceutical research (Jiabo Li & Y. Sha, 2008).

Environmental Chemistry

The environmental chemistry of chlorinated phenols, including compounds structurally related to this compound, has been explored through studies on anaerobic biodegradability and toxicity. These studies provide insights into the fate of chlorophenols in anoxic environments, critical for assessing the environmental impact and managing the degradation of such compounds (O. A. O'connor & L. Young, 1989).

Analytical Chemistry Applications

In analytical chemistry, methods for detecting chlorophenols have been developed, leveraging the chemical reactivity of this compound derivatives. For example, a sensitive and selective spectrophotometric method based on solid-phase extraction with mixed hemimicelle magnetic nanoparticles demonstrates the compound's utility in environmental monitoring and analytical methodologies (Siriboon Mukdasai et al., 2016).

Properties

IUPAC Name

(2-amino-3,6-dichlorophenyl)methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7Cl2NO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAVNEBUUYUMIRD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1Cl)CO)N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7Cl2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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